2-Hydroxy-4,5-dimethoxybenzoic acid

Description

2-Hydroxy-4,5-dimethoxybenzoic acid is a chemical compound with the molecular formula $C_9H_{10}O_5$ and a molecular weight of 198.17 g/mol . It is also known by other names, including 4,5-dimethoxysalicylic acid . The compound's structure features a benzoic acid moiety with hydroxyl and dimethoxy substitutions . It typically presents as a solid .

Chemically, 2-Hydroxy-4,5-dimethoxybenzoic acid has a melting point of 213-214°C (with decomposition) . The predicted boiling point is around 361.5±42.0 °C . It has a density of approximately 1.3±0.1 g/cm3 . The compound is soluble and its vapor pressure is estimated to be about 0.0±0.9 mmHg at 25°C . Safety information indicates that it is a hazardous substance, marked with a "warning" signal word, and precautions should be taken when handling it .

A similar chemical compound is methyl 2-[(2-hydroxy-4,5-dimethoxybenzoyl)amino]-1,3-thiazole-4-carboxylate . Another related compound is phenyl 2-hydroxy-4,5-dimethoxybenzoate .

• CAS No.: 5722-93-0
• Product Name: 2-Hydroxy-4,5-dimethoxybenzoic acid
• Molecular Formula: C9H10O5
• Molecular Weight: 198.17 g/mol
• IUPAC Name: 2-hydroxy-4,5-dimethoxybenzoic acid
• Standard InChI: InChI=1S/C9H10O5/c1-13-7-3-5(9(11)12)6(10)4-8(7)14-2/h3-4,10H,1-2H3,(H,11,12)
• Standard InChIKey: RUBXSZYVSFYJQR-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C(=C1)C(=O)O)O)OC
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)O)O)OC
• Synonyms: Benzoic acid, 2-hydroxy-4,5-dimethoxy-
• PubChem Compound: 11564650
• Last Modified: Aug 15 2023